Cas no 764650-97-7 ((2S)-3,3-dimethyl-2-({(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexylcarbamothioyl}amino)-N,N-bis(2-methylpropyl)butanamide)

• Product Name: (2S)-3,3-dimethyl-2-({(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexylcarbamothioyl}amino)-N,N-bis(2-methylpropyl)butanamide
• CAS No: 764650-97-7
• MF: C₃₂H₅₀N₄OS
• MW: 538.830606937408
• MDL: MFCD10567032
• CID: 550474
• PubChem ID: 11656746
• Update Time: 2025-04-19

(2S)-3,3-dimethyl-2-({(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexylcarbamothioyl}amino)-N,N-bis(2-methylpropyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide,3,3-dimethyl-2-[[[[(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexyl]amino]thioxomethyl]amino]-N,N-bis(2-methylpropyl)-,(2S)-
• (2S)-3,3-Dimethyl-2-[[[[(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexyl]amino]thioxomethyl]amino]-N,N-bis(2-methylpropyl)butanamide
• Butanamide,3,3-dimethyl-2-[[[[(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexyl]amino]thi...
• Butanamide,3,3-dimethyl-2-[[[[(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexyl]amino]thioxomethyl]amino]-N,N-bis(2-meth
• (2S)-3,3-dimethyl-2-({(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexylcarbamothioyl}amino)-N,N-bis(2-methylpropyl)butanamide
• AKOS025394832
• (2S)-3,3-Dimethyl-2-[[(1R,2R)-2-(2-methyl-5-phenyl-1-pyrrolyl)cyclohexyl]thioureido]-N,N-bis(2-isobutyl)butanamide, 97%
• EN300-23840594
• 764650-97-7
• DTXSID30470116
• (2S)-3,3-dimethyl-2-[[(1R,2R)-2-(2-methyl-5-phenylpyrrol-1-yl)cyclohexyl]carbamothioylamino]-N,N-bis(2-methylpropyl)butanamide
• CS-0197949
• (2S)-3,3-dimethyl-2-({[(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexyl]carbamothioyl}amino)-N,N-bis(2-methylpropyl)butanamide
• 3-Methyl-N~2~-{[(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexyl]carbamothioyl}-N,N-bis(2-methylpropyl)-L-valinamide
• (2S)-3,3-Dimethyl-2-[[(1R,2R)-2-(2-methyl-5-phenyl-1-pyrrolyl)cyclohexyl]thioureido]-N,N-bis(2-isobutyl)butanamide

• MDL： MFCD10567032
• Inchi： 1S/C32H50N4OS/c1-22(2)20-35(21-23(3)4)30(37)29(32(6,7)8)34-31(38)33-26-16-12-13-17-28(26)36-24(5)18-19-27(36)25-14-10-9-11-15-25/h9-11,14-15,18-19,22-23,26,28-29H,12-13,16-17,20-21H2,1-8H3,(H2,33,34,38)/t26-,28-,29-/m1/s1
• InChI Key： RIAIKFUBJYQDBD-CRXYYGHGSA-N
• SMILES： S=C(N[C@H](C(N(CC(C)C)CC(C)C)=O)C(C)(C)C)N[C@@H]1CCCC[C@H]1N1C(C)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 538.37053340g/mol
• Monoisotopic Mass: 538.37053340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Melting Point: 143-147 °C
• Optical Activity: [α]22/D -3°, c = 1 in chloroform

(2S)-3,3-dimethyl-2-({(1R,2R)-2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)cyclohexylcarbamothioyl}amino)-N,N-bis(2-methylpropyl)butanamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives